Cas no 2171624-20-5 (2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid)

• Product Name: 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid
• CAS No: 2171624-20-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6307714
• PubChem ID: 165567380
• Update Time: 2025-05-25

2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171624-20-5
• EN300-1524184
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid

• Inchi： 1S/C27H34N2O6/c1-3-18(2)16-24(26(31)32)29-25(30)12-14-34-15-13-28-27(33)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,3,12-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RYPASBWCJJCTLN-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NC(C(=O)O)CC(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid

Comprehensive Overview of 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid (CAS No. 2171624-20-5)

2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid (CAS No. 2171624-20-5) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique branched alkyl chain and an ether-linked Fmoc group, making it invaluable for constructing modified peptides with enhanced stability and functionality. Researchers frequently employ it in drug discovery and biomaterials engineering, aligning with the growing demand for precision therapeutics and targeted drug delivery systems.

The structural complexity of 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid enables its application in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting moiety. Recent trends in personalized medicine and biologics development have amplified interest in such derivatives, as they facilitate the creation of custom peptide sequences for cancer immunotherapy and enzyme mimetics. Its CAS No. 2171624-20-5 is often searched alongside terms like "Fmoc-amino acid applications" and "peptide modification techniques", reflecting its niche yet critical role in biopharmaceutical research.

From a synthetic perspective, this compound’s 4-methylhexanoic acid backbone introduces hydrophobicity and steric effects, which are pivotal for modulating peptide-protein interactions. Laboratories focusing on GPCR-targeted drugs or antibody-drug conjugates (ADCs) frequently explore its utility. Notably, its ether linkage enhances metabolic resistance, a property highly sought after in protease inhibitor design. These attributes correlate with trending queries such as "improving peptide half-life" and "non-natural amino acid benefits" in scientific databases.

Quality control of CAS No. 2171624-20-5 involves rigorous HPLC and mass spectrometry analyses to ensure purity, as impurities can compromise peptide assembly efficiency. The compound’s storage stability under inert conditions is another frequently discussed topic, especially among peptide manufacturers optimizing large-scale production. Additionally, its compatibility with click chemistry and photo-crosslinking techniques positions it as a versatile tool for bioorthogonal labeling, a hotspot in live-cell imaging studies.

In summary, 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylhexanoic acid exemplifies the intersection of organic chemistry and biotechnology. Its design addresses contemporary challenges in therapeutic peptide optimization, resonating with advancements in AI-driven molecular design and high-throughput screening. As the scientific community continues to explore next-generation biologics, this compound’s relevance is poised to expand further.